4-Methoxy-3-(propan-2-yl)butan-1-amine

• IUPAC Name: 3-(methoxymethyl)-4-methylpentan-1-amine
• InChI: InChI=1S/C8H19NO/c1-7(2)8(4-5-9)6-10-3/h7-8H,4-6,9H2,1-3H3
• InChI Key: NWIYYPGOAYSYHK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CCN)COC
• Molecular Formula: C8H19NO
• Molecular Weight: 145.24 g/mol

Description

4-Methoxy-3-(propan-2-yl)butan-1-amine is a chemical compound with the CAS Number: 1526075-99-9. Its IUPAC name is 3-(methoxymethyl)-4-methylpentan-1-amine. The compound has a molecular weight of 145.24.

Molecular Structure Analysis

The InChI code for 4-Methoxy-3-(propan-2-yl)butan-1-amine is 1S/C8H19NO/c1-7(2)8(4-5-9)6-10-3/h7-8H,4-6,9H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

4-Methoxy-3-(propan-2-yl)butan-1-amine is a liquid at room temperature.

Scientific Research Applications

Organic Synthesis Enhancements

A study by Mattei et al. (2011) reports a new synthesis approach for (S)-3-amino-4-methoxy-butan-1-ol, showcasing the utility of 4-Methoxy-3-(propan-2-yl)butan-1-amine in asymmetric catalytic processes. This method involves reductive amination and provides high enantiomeric purity, indicating the compound's significance in producing optically active amines for pharmaceutical applications (Mattei, Moine, Püntener, & Schmid, 2011).

Materials Science and Polymer Chemistry

Guillaneuf et al. (2010) explore the compound's role in the context of nitroxide-mediated photopolymerization, highlighting its potential in developing advanced polymer materials. This research demonstrates the compound's applicability in fine-tuning polymerization processes for specialized material properties (Guillaneuf, Bertin, Gigmes, Versace, Lalevée, & Fouassier, 2010).

Catalysis and Reaction Mechanisms

In the field of catalysis, studies have investigated the compound's involvement in complex reaction mechanisms. For instance, Aly and El-Mohdy (2015) detail the modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, including 4-Methoxy-3-(propan-2-yl)butan-1-amine derivatives, to enhance the materials' thermal stability and biological activity. This research underscores the compound's relevance in tailoring material characteristics for potential medical applications (Aly & El-Mohdy, 2015).

Biocatalysis and Enzymatic Reactions

Furthermore, the compound's role in biocatalytic processes has been examined. Ducrot et al. (2021) describe the use of amine dehydrogenases for the biocatalytic synthesis of short chiral alkyl amines, including derivatives of 4-Methoxy-3-(propan-2-yl)butan-1-amine. This work highlights the compound's utility in environmentally friendly and efficient synthetic pathways for producing chiral amines, a critical component in pharmaceutical manufacturing (Ducrot, Bennett, Caparco, Champion, Bommarius, Zaparucha, Grogan, & Vergne‐Vaxelaire, 2021).

Safety And Hazards

The compound is associated with several hazard statements including H226, H302, H314, and H335. Precautionary measures include P210, P233, P240, P241, P242, P243, P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P370+P378, P403+P233, P403+P235, P405, and P501.